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Compound of Interest

Compound Name: 4,5-dimethylbenzene-1,2-diamine

Cat. No.: B154071

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and applications of 4,5-dimethyl-o-phenylenediamine. This compound serves as a
critical building block in the synthesis of various heterocyclic structures utilized in medicinal
chemistry and materials science.

Molecular Structure and Chemical Identity

4,5-Dimethyl-o-phenylenediamine, also known as 4,5-dimethylbenzene-1,2-diamine, is an
aromatic amine with two amino groups positioned ortho to each other on a dimethylbenzene
ring. This arrangement makes it a valuable precursor for condensation reactions to form
heterocyclic systems.

Table 1: Chemical Identifiers
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Identifier Value
4,5-dimethylbenzene-1,2-diamine[1][2][3]
IUPAC Name
[4]
4,5-Dimethyl-1,2-phenylenediamine, 4,5-
Synonyms Diamino-o-xylene, 1,2-Diamino-4,5-
dimethylbenzene[1][5][6]
CAS Number 3171-45-7[1][2][5][7]

Molecular Formula

CsH12N2[1][2][5][71[8]

SMILES

CC1=CC(N)=C(N)C=C1C[1][3]

InChl Key

XSZYBMMYQCYIPC-UHFFFAOYSA-N[1][2][6]
[7]

| PubChem CID | 76635[1][2] |

Table 2: Physicochemical Properties

Property Value
. 136.19 g/mol [2][5][8] (136.20 g/mol also
Molecular Weight .
cited[1][7][9])
Yellow to orange to brown powder or solid.[3][7]
Appearance Also described as pale cream to brown powder.
[9]
Melting Point 127-129 °CJ[6][10] (123.0-129.0 °C also cited[4])
_ Typically =97.5% (GC) or >98.0% (HPLC).[3][4]
Purity
[11]
Storage Temperature 2-8°C.[6]
| Sensitivity | Air and light sensitive.[10][11] |
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Experimental Protocols

A common and effective method for synthesizing 4,5-dimethyl-o-phenylenediamine is through
the reduction of its corresponding dinitro or nitroaniline precursor. A representative protocol
involves the reduction of 4,5-dimethyl-2-nitroaniline using stannous chloride (SnClz2).

Protocol: Reduction of 4,5-Dimethyl-2-nitroaniline[12]

» Preparation of Reducing System: Prepare the reducing agent by adding 32 mL of deionized
water to a solution of 12.9 g of SnCl2:2H20 in 72 mL of anhydrous ethanol.

o Reaction Setup: Under an inert atmosphere, add 1 g of 4,5-dimethyl-2-nitroaniline to the
reducing system in batches at room temperature.

o Reaction Execution: Heat the mixture to reflux for 1 hour. Monitor the reaction's progress
using thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the
mixture into 120 mL of water and neutralize with sodium bicarbonate (NaHCO3).

¢ [solation: Remove the resulting tin salts and excess NaHCOs by filtration. Extract the
aqueous filtrate with dichloromethane. The solid residue can be further extracted using a
Soxhlet extractor with dichloromethane to maximize yield.

 Purification: Combine the organic phases, dry over anhydrous magnesium sulfate (MgSQa),
filter, and concentrate under reduced pressure. The crude product can be purified by silica
gel column chromatography to yield the final orange solid product.[12]

A more general method for producing o-phenylenediamines involves the reduction of the
corresponding o-nitroaniline with zinc dust in an alkaline ethanolic solution.[13]

4,5-Dimethyl-o-phenylenediamine is used as a derivatizing agent for the determination of
aromatic aldehydes, such as vanillin, by high-performance liquid chromatography (HPLC) with
fluorescence detection.[9][10] The diamine reacts with the aldehyde to form a fluorescent
derivative that can be easily detected and quantified.

Spectral Data
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e 1H NMR: The proton NMR spectrum shows a singlet for the six protons of the two methyl
groups at approximately 2.12 ppm and a singlet for the two aromatic protons at around 6.52
ppm (in CDCIs).[12][14]

e 13C NMR: The carbon NMR spectrum displays signals for the methyl carbons around 19.0
ppm, the aromatic CH carbons near 118.6 ppm, and the quaternary carbons attached to the
methyl and amino groups at approximately 128.0 ppm and 132.4 ppm, respectively.[12]

e Infrared (IR) Spectroscopy: The IR spectrum is available from the NIST/EPA Gas-Phase
Infrared Database and can be used to confirm the functional groups present in the molecule.
[15]

e Mass Spectrometry (MS): The electron ionization mass spectrum is available and shows a
molecular ion peak corresponding to its molecular weight.[16] The mass spectrum confirms a
molecular ion [M+H]* at m/z = 137.1.[12]

Applications in Research and Drug Development

4,5-Dimethyl-o-phenylenediamine is a key intermediate in the synthesis of various heterocyclic
compounds with significant biological activity.

¢ Synthesis of Benzimidazoles and Quinoxalines: Its primary application is in condensation
reactions with 1,2-dicarbonyl compounds or carboxylic acids (or their derivatives) to form
substituted benzimidazoles and quinoxalines. These scaffolds are present in numerous
pharmacologically active molecules.

» Anticancer Agents: The compound has been used to synthesize novel benzimidazolone-
bridged hybrid compounds with potential antiproliferative activity.[17] It also serves as a
ligand in the development of Ruthenium(ll) arene anticancer complexes.[6]

e Precursor for 1,5-Benzodiazepines: o-Phenylenediamines are widely used as precursors for
synthesizing 1,5-benzodiazepines, a class of compounds with diverse pharmacological
properties, including antidepressant and anticonvulsant activities.[18]

o Materials Science: It is used to modify graphitic electrodes for studying proton-coupled
electron transfer (PCET) reactions, which are fundamental in areas like hydrogen fuel
production and COz2 reduction.[19][20]
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The synthetic accessibility and reactivity of 4,5-dimethyl-o-phenylenediamine make it a
versatile platform for generating molecular diversity in drug discovery programs.[21]

Visualization of Synthetic Pathway

The following diagram illustrates a key synthetic application of 4,5-dimethyl-o-
phenylenediamine in the preparation of a benzimidazole scaffold, a common core in drug
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4,5-Dimethyl-o-
phenylenediamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15407 1#molecular-structure-of-4-5-dimethyl-o-
phenylenediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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